3-methoxy-N-{4-[(2-methyl-1-piperidinyl)carbonyl]phenyl}benzamide

• IUPAC Name: 3-methoxy-N-[4-(2-methylpiperidine-1-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C21H24N2O3/c1-15-6-3-4-13-23(15)21(25)16-9-11-18(12-10-16)22-20(24)17-7-5-8-19(14-17)26-2/h5,7-12,14-15H,3-4,6,13H2,1-2H3,(H,22,24)
• InChI Key: UWJXNILYIXSXTE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C(=O)C2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)OC
• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol

Description

3-methoxy-N-{4-[(2-methyl-1-piperidinyl)carbonyl]phenyl}benzamide, also known as MP-10, is a synthetic compound that has been extensively used in scientific research. MP-10 belongs to the class of benzamide derivatives and has shown potential as a therapeutic agent for various diseases.

Mechanism of Action

The exact mechanism of action of 3-methoxy-N-{4-[(2-methyl-1-piperidinyl)carbonyl]phenyl}benzamide is not fully understood. However, it is believed to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. 3-methoxy-N-{4-[(2-methyl-1-piperidinyl)carbonyl]phenyl}benzamide has also been shown to modulate the activity of other neurotransmitter systems, including the glutamate and GABA systems.
Biochemical and Physiological Effects:
3-methoxy-N-{4-[(2-methyl-1-piperidinyl)carbonyl]phenyl}benzamide has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of dopamine in the striatum, which may contribute to its antipsychotic effects. 3-methoxy-N-{4-[(2-methyl-1-piperidinyl)carbonyl]phenyl}benzamide has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-methoxy-N-{4-[(2-methyl-1-piperidinyl)carbonyl]phenyl}benzamide in lab experiments is its high selectivity for dopamine D2 and serotonin 5-HT1A receptors. This allows researchers to study the specific effects of these receptors on various physiological and behavioral processes. However, one limitation of using 3-methoxy-N-{4-[(2-methyl-1-piperidinyl)carbonyl]phenyl}benzamide is its relatively short half-life, which may make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on 3-methoxy-N-{4-[(2-methyl-1-piperidinyl)carbonyl]phenyl}benzamide. One area of research is the potential use of 3-methoxy-N-{4-[(2-methyl-1-piperidinyl)carbonyl]phenyl}benzamide in the treatment of addiction. 3-methoxy-N-{4-[(2-methyl-1-piperidinyl)carbonyl]phenyl}benzamide has been shown to reduce drug-seeking behavior in animal models of addiction, and further research is needed to determine its potential use in humans. Another area of research is the potential use of 3-methoxy-N-{4-[(2-methyl-1-piperidinyl)carbonyl]phenyl}benzamide in the treatment of neurodegenerative diseases. 3-methoxy-N-{4-[(2-methyl-1-piperidinyl)carbonyl]phenyl}benzamide has been shown to have neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease, and further research is needed to determine its potential therapeutic use in humans.

Scientific Research Applications

3-methoxy-N-{4-[(2-methyl-1-piperidinyl)carbonyl]phenyl}benzamide has been extensively studied for its potential therapeutic applications. It has been shown to have antipsychotic, antidepressant, and anxiolytic properties. 3-methoxy-N-{4-[(2-methyl-1-piperidinyl)carbonyl]phenyl}benzamide has also been investigated for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and schizophrenia.